4-(2-Chlorophenyl)-1H-pyrazol-5-amine
Overview
Description
4-(2-Chlorophenyl)-1H-pyrazol-5-amine (4-CPPA) is an organic compound belonging to the class of pyrazolamines. It is a white crystalline solid with a molecular weight of 236.7 g/mol. 4-CPPA is a widely used compound in scientific research due to its diverse biochemical and physiological effects. It is used in multiple fields such as medicinal chemistry, pharmacology, and biochemistry.
Scientific Research Applications
Synthesis of Novel Thiazol Derivatives
The compound can be used in the synthesis of novel thiazol derivatives . These derivatives have been synthesized with several structural variations and have shown moderate to good biological activities .
Biological Evaluation
The synthesized thiazol derivatives of “4-(2-Chlorophenyl)-1H-pyrazol-5-amine” have been evaluated for their antibacterial and antifungal efficacy against various bacterial and fungal strains . This makes the compound a potential candidate for the development of new antimicrobial agents.
Pharmacological Properties
Chalcone derivatives, which can be synthesized using “4-(2-Chlorophenyl)-1H-pyrazol-5-amine”, have shown an array of pharmacological and biological effects . These include antimicrobial, antifungal, anti-mycobacterial, antimalarial, antiviral, anti-inflammatory, antioxidant, antileishmanial, anti-tumor, and anticancer properties .
Synthesis of Chalcones
“4-(2-Chlorophenyl)-1H-pyrazol-5-amine” can be used in the synthesis of chalcones . Chalcones are precursors for flavonoids and isoflavonoids, and they act as synthons by which a range of analogs and novel heterocycles with pharmaceutical structures can be targeted .
Development of Anticancer Drugs
The compound’s potential anticancer properties make it a promising candidate for the development of new anticancer drugs . The α,β-unsaturated carbonyl system in chalcones, which can be synthesized using “4-(2-Chlorophenyl)-1H-pyrazol-5-amine”, makes them biologically active .
Synthesis of N-(4-(4-bromophenyl) thiazol-2-yl)-2-chloroacetamide Derivatives
“4-(2-Chlorophenyl)-1H-pyrazol-5-amine” can be used in the synthesis of N-(4-(4-bromophenyl) thiazol-2-yl)-2-chloroacetamide derivatives . These derivatives have been studied for their pharmacological activities .
properties
IUPAC Name |
4-(2-chlorophenyl)-1H-pyrazol-5-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8ClN3/c10-8-4-2-1-3-6(8)7-5-12-13-9(7)11/h1-5H,(H3,11,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SIJZMTVGBBRBNI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=C(NN=C2)N)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20602565 |
Source
|
| Record name | 4-(2-Chlorophenyl)-1H-pyrazol-5-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20602565 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-Chlorophenyl)-1H-pyrazol-5-amine | |
CAS RN |
95750-98-4 |
Source
|
| Record name | 4-(2-Chlorophenyl)-1H-pyrazol-3-amine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=95750-98-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(2-Chlorophenyl)-1H-pyrazol-5-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20602565 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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